5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole

• IUPAC Name: 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole
• InChI: InChI=1S/C15H8N2O7/c18-16(19)9-4-11(17(20)21)10-6-13(24-14(10)5-9)8-1-2-12-15(3-8)23-7-22-12/h1-6H,7H2
• InChI Key: QPBWGKDYHNSQRN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC4=C(C=C(C=C4O3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C15H8N2O7
• Molecular Weight: 328.23 g/mol

Description

5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole, also known as DNBD, is a synthetic compound that has been widely used in scientific research. This compound has been found to have unique properties that make it an ideal tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole is not fully understood, but it is believed to involve the formation of covalent bonds with specific proteins or other biomolecules. This covalent modification can alter the function of the target molecule, leading to changes in cellular processes.
Biochemical and Physiological Effects:
5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumor cells in vitro. 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has also been found to modulate the activity of ion channels, leading to changes in membrane potential and calcium signaling. In addition, 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has been shown to induce oxidative stress in cells, leading to the activation of various stress response pathways.

Advantages and Limitations for Lab Experiments

One of the key advantages of 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole is its ability to selectively label specific cellular structures, making it an ideal tool for studying cellular function and dynamics. 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole is also relatively easy to synthesize and has a high degree of purity. However, 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has some limitations for lab experiments. It is not suitable for use in vivo due to its toxicity and lack of specificity. In addition, 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole can be difficult to work with due to its sensitivity to light and air.

Future Directions

There are several future directions for the use of 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole in scientific research. One area of interest is the development of new probes based on the 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole scaffold that can selectively label other cellular structures or biomolecules. Another area of interest is the use of 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole as a tool for studying the mechanisms of protein aggregation in neurodegenerative diseases. Finally, there is potential for the use of 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole in drug discovery, particularly for the development of new cancer therapeutics.
Conclusion:
In conclusion, 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole is a synthetic compound that has been widely used in scientific research. Its unique properties make it an ideal tool for studying various biological processes. 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has been used as a fluorescent probe for imaging cellular structures, to study the role of calcium signaling in neurons, and to investigate the mechanisms of protein aggregation in neurodegenerative diseases. While 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has some limitations for lab experiments, it has several advantages that make it a valuable tool for scientific research.

Scientific Research Applications

5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has been extensively used in scientific research to study various biological processes. One of the key applications of 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole is its use as a fluorescent probe for imaging cellular structures. 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has been found to selectively label mitochondria in live cells, making it an ideal tool for studying mitochondrial function and dynamics. 5-(4,6-dinitro-1-benzofuran-2-yl)-1,3-benzodioxole has also been used to study the role of calcium signaling in neurons and to investigate the mechanisms of protein aggregation in neurodegenerative diseases.